4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-benzyl-N-(3-chloro-4-fluorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C18H19ClFN3S/c19-16-12-15(6-7-17(16)20)21-18(24)23-10-8-22(9-11-23)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H,21,24)
• InChI Key: KXBXTBSGTBYMHL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=S)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C18H19ClFN3S
• Molecular Weight: 363.9 g/mol

Description

4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperazinecarbothioamide is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound is also known as BFPPT and belongs to the class of piperazine derivatives. BFPPT has been synthesized using various methods, and its mechanism of action and biochemical effects have been studied extensively.

Mechanism of Action

BFPPT acts as a serotonin and dopamine receptor antagonist, which may contribute to its antidepressant and antipsychotic effects. It also acts as a sodium channel blocker, which may contribute to its analgesic effects. BFPPT has been shown to modulate the release of neurotransmitters, including serotonin, dopamine, and norepinephrine, in the brain.
Biochemical and Physiological Effects:
BFPPT has been shown to modulate the levels of various biochemical markers, including brain-derived neurotrophic factor (BDNF), cAMP response element-binding protein (CREB), and cyclic adenosine monophosphate (cAMP). BFPPT has also been shown to reduce oxidative stress and inflammation in the brain. In vivo studies have demonstrated that BFPPT can improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

BFPPT has several advantages for lab experiments, including its high potency, selectivity, and specificity. However, its limited solubility in water and low bioavailability may pose challenges in its use in vivo. Further research is needed to optimize its formulation and delivery methods.

Future Directions

Future research on BFPPT should focus on its clinical efficacy and safety in humans. Preclinical studies should investigate its potential use in the treatment of various neurological and psychiatric disorders, including depression, anxiety, schizophrenia, and neuropathic pain. Further studies should also investigate its pharmacokinetics, pharmacodynamics, and toxicity profiles. The development of novel formulations and delivery methods should also be explored to improve its bioavailability and therapeutic efficacy.

Scientific Research Applications

BFPPT has been studied for its potential pharmacological properties, including its use as an antidepressant, anxiolytic, and antipsychotic agent. It has also been studied for its potential use in the treatment of neuropathic pain, Parkinson's disease, and epilepsy. BFPPT has shown promising results in preclinical studies, and further research is needed to determine its clinical efficacy.